Cas no 1261855-49-5 (Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate)

Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate is a biphenyl-based ester compound featuring methoxy and trifluoromethoxy substituents, offering unique electronic and steric properties. Its trifluoromethoxy group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The methoxy substituent contributes to electron-donating effects, influencing reactivity in synthetic applications. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in medicinal chemistry for drug discovery. Its well-defined structure and functional group compatibility allow for precise modifications, supporting the development of bioactive compounds. High purity and stability under standard conditions ensure reliable performance in experimental and industrial settings.
Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate structure
1261855-49-5 structure
Product Name:Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate
CAS No:1261855-49-5
MF:C16H13F3O4
MW:326.267235517502
CID:4999770
Update Time:2025-05-22

Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate
    • Inchi: 1S/C16H13F3O4/c1-21-11-6-7-13(15(20)22-2)14(9-11)10-4-3-5-12(8-10)23-16(17,18)19/h3-9H,1-2H3
    • InChI Key: XOZJOKIPIHEMHV-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=CC(=C1)C1C=C(C=CC=1C(=O)OC)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 399
  • XLogP3: 4.6
  • Topological Polar Surface Area: 44.8

Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011000592-250mg
Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate
1261855-49-5 97%
250mg
475.20 USD 2021-07-05
Alichem
A011000592-500mg
Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate
1261855-49-5 97%
500mg
823.15 USD 2021-07-05
Alichem
A011000592-1g
Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate
1261855-49-5 97%
1g
1,475.10 USD 2021-07-05

Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate Related Literature

Additional information on Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate

Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate: A Comprehensive Overview

Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate, with the CAS number 1261855-49-5, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and materials science. This compound is characterized by its unique biphenyl structure, which incorporates both methoxy and trifluoromethoxy substituents. The presence of these groups imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The biphenyl core of this compound serves as a rigid and planar framework, which is often exploited in the design of advanced materials. Recent studies have highlighted the potential of this compound in the development of high-performance polymers and organic electronics. For instance, researchers have demonstrated that the trifluoromethoxy group can significantly enhance the thermal stability and mechanical properties of polymer systems. This makes Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate an attractive candidate for use in next-generation electronic devices.

In addition to its material science applications, this compound has also been explored in the realm of medicinal chemistry. The methoxy group present in the molecule is known to influence bioavailability and pharmacokinetics, making it a promising lead compound for drug development. Recent investigations have focused on its potential as a modulator of various cellular pathways, particularly those involved in neurodegenerative diseases. The ability to fine-tune the electronic properties of this compound through strategic substitution has opened new avenues for therapeutic intervention.

The synthesis of Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate involves a multi-step process that typically begins with the preparation of the biphenyl precursor. Advanced coupling reactions, such as Suzuki-Miyaura cross-coupling, are often employed to construct the biphenyl framework. Subsequent functionalization steps, including methylation and trifluoromethylation, are carried out under carefully controlled conditions to ensure high yields and purity. The development of efficient synthetic routes has been a focal point of recent research efforts, driven by the increasing demand for this compound in both academic and industrial settings.

From an environmental perspective, understanding the fate and transport of Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate in natural systems is crucial for assessing its potential ecological impact. Studies have shown that this compound exhibits moderate persistence in aquatic environments, with degradation rates influenced by factors such as pH and microbial activity. Efforts are underway to develop biodegradation pathways that could mitigate any adverse effects associated with its release into the environment.

In conclusion, Methyl 5-methoxy-3'-(trifluoromethoxy)biphenyl-2-carboxylate (CAS No. 1261855-49-5) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structural features and versatile properties continue to drive innovation across multiple disciplines. As research progresses, it is anticipated that this compound will find even more applications, further solidifying its role as a key player in contemporary chemistry.

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